1-(2-chloro-6-fluorobenzyl)-N-(4-fluoro-3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-N-(4-fluoro-3-nitrophenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H12ClF2N3O4/c20-14-4-1-5-15(21)13(14)10-24-8-2-3-12(19(24)27)18(26)23-11-6-7-16(22)17(9-11)25(28)29/h1-9H,10H2,(H,23,26)
• InChI Key: COYIGZHPKSCKQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CN2C=CC=C(C2=O)C(=O)NC3=CC(=C(C=C3)F)[N+](=O)[O-])F
• Molecular Formula: C19H12ClF2N3O4
• Molecular Weight: 419.8 g/mol
• CAS No.: 941903-23-7

Description

1-(2-chloro-6-fluorobenzyl)-N-(4-fluoro-3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H12ClF2N3O4 and its molecular weight is 419.77. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

The synthesis and structure-activity relationships of related dihydropyridine derivatives have been explored for their antibacterial properties. For instance, compounds with various substitutions, including nitro, amino, cyano, chloro, or fluoro groups, have been prepared to evaluate their in vitro and in vivo efficacy as antibacterial agents. Notably, enoxacin, a fluorinated derivative, has shown broad and potent antibacterial activity, demonstrating the potential of such compounds in developing new antibiotics (Matsumoto et al., 1984).

Polyamide Materials

Research into the synthesis and properties of ortho-linked polyamides based on bis(ether-carboxylic acid) or bis(ether amine) derived from substrates like 4-tert-butylcatechol has highlighted the development of materials with significant thermal stability and flexibility. These materials, featuring various aromatic substituents, including fluorinated groups, offer promising applications in high-performance polymers due to their excellent solubility, thermal stability, and film-forming properties (Hsiao et al., 2000).

Therapeutic Agents

The exploration of dihydropyridine derivatives as HIV integrase inhibitors reveals the potential of such compounds in treating HIV/AIDS. For example, N-benzyl-5,6-dihydroxypyrimidine-4-carboxamides have been identified as potent inhibitors of the HIV-integrase-catalyzed strand transfer process, suggesting the therapeutic relevance of dihydropyridine derivatives in antiviral therapy (Pace et al., 2007).

Synthesis and Structural Analysis

The synthesis and crystal structure analysis of carboxamide derivatives have been conducted to understand their molecular structure and potential applications better. Such studies provide insights into the intermolecular interactions and stability of these compounds, which are critical for their application in drug design and material science (Zhong et al., 2010).